N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide

• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-4-[(4-nitropyrazol-1-yl)methyl]benzamide
• InChI: InChI=1S/C19H18N4O3/c1-13-3-8-18(14(2)9-13)21-19(24)16-6-4-15(5-7-16)11-22-12-17(10-20-22)23(25)26/h3-10,12H,11H2,1-2H3,(H,21,24)
• InChI Key: QUYLKOQLPZBESX-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3C=C(C=N3)[N+](=O)[O-])C

Description

N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide, also known as DPNB, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide is a potent and selective inhibitor of CK2, which is a serine/threonine protein kinase that plays a crucial role in various cellular processes. CK2 is involved in the regulation of cell proliferation, differentiation, and apoptosis, as well as DNA repair and transcription. N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide inhibits CK2 activity by binding to the ATP-binding site of the enzyme, preventing the transfer of phosphate groups to its substrates.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide has been shown to have a variety of biochemical and physiological effects in different cell types. In cancer cells, N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide inhibits CK2 activity, leading to decreased cell proliferation and increased apoptosis. In neuronal cells, N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide has been shown to reduce the production of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide has also been shown to have anti-inflammatory effects in macrophages, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide has several advantages for lab experiments, including its potency and selectivity for CK2. It is also relatively stable and can be easily synthesized in large quantities. However, N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide has some limitations, including its solubility in aqueous solutions, which can limit its use in some experiments. N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide also has some off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide and CK2. One direction is to further investigate the role of CK2 in different diseases and biological processes, including cancer, Alzheimer's disease, and inflammation. Another direction is to develop more potent and selective inhibitors of CK2, which could be used as therapeutic agents for various diseases. Additionally, the use of N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide and other CK2 inhibitors in combination with other drugs could be explored as a potential strategy to enhance their efficacy and reduce side effects.

Synthesis Methods

N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide can be synthesized by reacting 2,4-dimethylphenyl isocyanate with 4-nitro-1H-pyrazole-1-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with benzoyl chloride to form the final compound, N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide has been extensively used in scientific research as a tool to study the role of CK2 in various biological processes. It has been shown to inhibit CK2 activity in vitro and in vivo, leading to decreased cell proliferation and increased apoptosis in cancer cells. N-(2,4-dimethylphenyl)-4-({4-nitro-1H-pyrazol-1-yl}methyl)benzamide has also been used to study the role of CK2 in other diseases such as Alzheimer's disease, where it has been shown to reduce the production of amyloid-beta peptides.